Cas no 1171125-06-6 (Methyl 2-bromo-4-ethylthiazole-5-carboxylate)
Methyl 2-bromo-4-ethylthiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-4-ethylthiazole-5-carboxylate
- methyl 2-bromo-4-ethyl-1,3-thiazole-5-carboxylate
-
- Inchi: 1S/C7H8BrNO2S/c1-3-4-5(6(10)11-2)12-7(8)9-4/h3H2,1-2H3
- InChI Key: XNVOHCZCCNHFSS-UHFFFAOYSA-N
- SMILES: BrC1=NC(=C(C(=O)OC)S1)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 179
- XLogP3: 3
- Topological Polar Surface Area: 67.4
Methyl 2-bromo-4-ethylthiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059004701-1g |
Methyl 2-bromo-4-ethylthiazole-5-carboxylate |
1171125-06-6 | 95% | 1g |
$442.38 | 2023-09-04 | |
| Chemenu | CM319961-1g |
Methyl 2-bromo-4-ethylthiazole-5-carboxylate |
1171125-06-6 | 95% | 1g |
$389 | 2021-08-18 | |
| Chemenu | CM319961-1g |
Methyl 2-bromo-4-ethylthiazole-5-carboxylate |
1171125-06-6 | 95% | 1g |
$458 | 2022-12-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1612451-1g |
Methyl 2-bromo-4-ethylthiazole-5-carboxylate |
1171125-06-6 | 98% | 1g |
¥5614.00 | 2024-08-09 |
Methyl 2-bromo-4-ethylthiazole-5-carboxylate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Methyl 2-bromo-4-ethylthiazole-5-carboxylate
Comprehensive Guide to Methyl 2-bromo-4-ethylthiazole-5-carboxylate (CAS No. 1171125-06-6): Properties, Applications, and Industry Insights
Methyl 2-bromo-4-ethylthiazole-5-carboxylate (CAS No. 1171125-06-6) is a specialized thiazole derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-ethylthiazole structure, serves as a versatile intermediate in organic synthesis. Its molecular formula, C7H8BrNO2S, highlights a balanced combination of reactivity and stability, making it valuable for constructing complex heterocyclic frameworks.
In recent years, the demand for thiazole-based compounds has surged due to their broad biological activities, including antimicrobial and anti-inflammatory properties. Researchers frequently search for "synthetic routes for Methyl 2-bromo-4-ethylthiazole-5-carboxylate" or "applications of bromo-substituted thiazoles," reflecting growing interest in its utility. The compound’s carboxylate ester group enhances solubility, facilitating its use in coupling reactions and drug design.
From an industrial perspective, Methyl 2-bromo-4-ethylthiazole-5-carboxylate is pivotal in developing crop protection agents and pharmaceutical intermediates. Its ethylthiazole moiety is particularly notable for modulating electronic effects in molecular scaffolds, a topic often explored in "structure-activity relationship (SAR) studies." Innovations in green chemistry have also spurred inquiries into "eco-friendly synthesis of 1171125-06-6," aligning with global sustainability trends.
Analytical techniques like HPLC and NMR spectroscopy are essential for quality control of this compound. Laboratories prioritize "purity standards for CAS 1171125-06-6" to ensure reproducibility in downstream applications. Furthermore, the compound’s crystalline form and storage stability are critical considerations for long-term usability.
Emerging research areas, such as "thiazoles in medicinal chemistry" and "halogenated heterocycles in drug discovery," underscore the enduring importance of this chemical. As regulatory landscapes evolve, compliance with "REACH and FDA guidelines" for Methyl 2-bromo-4-ethylthiazole-5-carboxylate remains a key focus for manufacturers and end-users alike.
1171125-06-6 (Methyl 2-bromo-4-ethylthiazole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)